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Compound of Interest

Compound Name: Methoxy-dimethyl-propylsilane

Cat. No.: B103733 Get Quote

Introduction: Navigating the Versatility of a Unique
Alkoxysilane
Methoxy-dimethyl-propylsilane (CAS No. 18182-14-4), a monoalkoxysilane, presents a

unique combination of moderate reactivity and steric bulk, making it a valuable tool in the

arsenal of researchers, particularly in materials science and drug development. Unlike its

trialkoxy counterparts, which rapidly hydrolyze and condense to form highly cross-linked

networks, methoxy-dimethyl-propylsilane's single methoxy group allows for more controlled

surface modifications and offers potential as a sterically hindered protecting group. This guide

provides an in-depth exploration of its chemical properties, reactivity, and practical applications,

grounded in established scientific principles and experimental insights.

Core Chemical and Physical Properties
A thorough understanding of the fundamental physicochemical properties of methoxy-
dimethyl-propylsilane is essential for its effective application in research and development.

These properties dictate its handling, reaction conditions, and performance in various

applications.
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Property Value Source

CAS Number 18182-14-4 [1][2]

Molecular Formula C₆H₁₆OSi [1][2]

Molecular Weight 132.28 g/mol [1][2]

Boiling Point 94-96 °C [1]

Density 0.787 g/mL at 25 °C [1]

Refractive Index (n²⁰/D) 1.3927 [1]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[1]

Appearance Colorless liquid [3]

Reactivity Profile: A Tale of Controlled Hydrolysis
and Stability
The reactivity of methoxy-dimethyl-propylsilane is dominated by the chemistry of the silicon-

methoxy (Si-OCH₃) bond. This section delves into the nuances of its hydrolytic behavior and its

interactions with other common reagents.

Hydrolysis and Condensation: The Cornerstone of its
Utility
The primary reaction of methoxy-dimethyl-propylsilane is its hydrolysis, a process that

underpins its use in surface modification. The reaction proceeds by the cleavage of the Si-

OCH₃ bond by water to form a reactive silanol (Si-OH) intermediate and methanol as a

byproduct. This silanol can then condense with other silanols or with hydroxyl groups on a

substrate surface to form stable siloxane (Si-O-Si) bonds.

Mechanism of Hydrolysis and Condensation
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Caption: Hydrolysis of methoxy-dimethyl-propylsilane to a silanol intermediate, followed by

condensation with a hydroxylated substrate.

Unlike trialkoxysilanes, which have three reactive sites leading to rapid polymerization and

network formation, the monofunctional nature of methoxy-dimethyl-propylsilane results in a

slower, more controlled reaction. This allows for the formation of well-defined monolayers on

surfaces rather than thick, often irregular, polymer films. The hydrolysis is catalyzed by both

acids and bases, with the rate being slowest at neutral pH.

Reactivity with Acids and Bases
Lewis Acids: Strong Lewis acids, such as boron tribromide (BBr₃), can cleave the Si-O bond,

providing a method for deprotection of silyl ethers.[4][5] While less common for simple

alkoxysilanes compared to silyl ethers of complex alcohols, this reactivity should be

considered when designing reaction sequences involving Lewis acids. The reaction of

methoxy-dimethyl-propylsilane with a Lewis acid would likely proceed via coordination of
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the Lewis acid to the methoxy oxygen, followed by nucleophilic attack on the silicon or

methyl group.

Strong Bases: While bases can catalyze the hydrolysis of the Si-OCH₃ bond, very strong,

non-nucleophilic bases in anhydrous conditions are less likely to cleave this bond. However,

the presence of trace water can initiate the hydrolysis-condensation pathway.

Use as a Protecting Group
The dimethylpropylsilyl group can be conceptualized as a sterically hindered protecting group

for alcohols. Silyl ethers are widely used in organic synthesis to protect hydroxyl groups from

unwanted reactions.[6][7][8] The stability of silyl ethers to various reaction conditions is highly

dependent on the steric bulk of the substituents on the silicon atom. The propyl and two methyl

groups on methoxy-dimethyl-propylsilane offer a moderate level of steric hindrance, making

the resulting silyl ether more stable to acidic and basic conditions than a trimethylsilyl (TMS)

ether, but less stable than a tert-butyldimethylsilyl (TBS) ether.[6]

Cleavage of the corresponding silyl ether would typically be achieved using fluoride ion

sources, such as tetra-n-butylammonium fluoride (TBAF), or under acidic conditions. The

choice of deprotection conditions would depend on the overall sensitivity of the molecule.

Practical Applications and Experimental Protocols
The unique properties of methoxy-dimethyl-propylsilane lend it to specific applications where

controlled surface modification or moderate steric hindrance is required.

Surface Modification for Hydrophobicity
A primary application of methoxy-dimethyl-propylsilane is in the creation of hydrophobic

surfaces on various substrates like glass, silicon, and other materials with surface hydroxyl

groups.[1] The propyl and methyl groups attached to the silicon atom are non-polar and create

a low-energy surface that repels water.

Experimental Protocol: Hydrophobic Surface Treatment of Glass Slides

This protocol provides a general procedure for rendering glass surfaces hydrophobic using

methoxy-dimethyl-propylsilane.
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Materials:

Glass microscope slides

Methoxy-dimethyl-propylsilane (CAS 18182-14-4)

Anhydrous toluene or hexane

Deionized water

Isopropanol

Concentrated sulfuric acid

30% Hydrogen peroxide (Caution: Piranha solution is extremely corrosive and reactive)

Nitrogen gas stream

Oven

Procedure:

Substrate Cleaning and Hydroxylation:

Clean the glass slides by sonicating in a detergent solution, followed by thorough rinsing

with deionized water and then isopropanol.

Dry the slides under a stream of nitrogen.

To maximize surface hydroxyl groups, immerse the slides in freshly prepared Piranha

solution (3:1 mixture of concentrated H₂SO₄ to 30% H₂O₂) for 30 minutes at room

temperature. (EXTREME CAUTION: Piranha solution reacts violently with organic

materials. Handle with appropriate personal protective equipment in a fume hood).

Rinse the slides extensively with deionized water and dry in an oven at 110 °C for at least

1 hour.

Silanization:
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Prepare a 1-5% (v/v) solution of methoxy-dimethyl-propylsilane in anhydrous toluene or

hexane in a sealed container under a dry, inert atmosphere (e.g., nitrogen or argon).

Immerse the cleaned and dried glass slides in the silane solution for 1-2 hours at room

temperature.

Remove the slides from the solution and rinse thoroughly with the anhydrous solvent

(toluene or hexane) to remove any physisorbed silane.

Curing:

Dry the slides under a stream of nitrogen.

Cure the slides in an oven at 110 °C for 30-60 minutes to promote the formation of

covalent siloxane bonds to the surface.

Characterization:

The hydrophobicity of the surface can be confirmed by measuring the water contact angle.

A successful treatment will result in a significantly higher contact angle compared to the

untreated glass.

Workflow for Surface Modification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b103733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glass Substrate

Cleaning & Hydroxylation
(Piranha Solution)

Hydroxylated Surface

Silanization
(Methoxy-dimethyl-propylsilane solution)

Silane-Coated Surface

Curing
(110 °C)

Hydrophobic Surface

Click to download full resolution via product page

Caption: Step-by-step workflow for creating a hydrophobic surface using methoxy-dimethyl-
propylsilane.

Safety and Handling
Methoxy-dimethyl-propylsilane is a flammable liquid and should be handled with appropriate

safety precautions.[9] It is also an eye irritant.[9] The hydrolysis of this compound produces

methanol, which is toxic.[9] Therefore, it is crucial to handle this chemical in a well-ventilated
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fume hood and wear appropriate personal protective equipment, including safety goggles,

gloves, and a lab coat.

Key Safety Information:[9]

Flammability: Flammable liquid and vapor. Keep away from heat, sparks, and open flames.

Eye Irritation: Causes serious eye irritation.

Toxicity of Hydrolysis Product: Reacts with water to form methanol, which can cause

metabolic acidosis and visual disturbances upon ingestion.

Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry place away from moisture.

Always consult the full Safety Data Sheet (SDS) before use.[9]

Spectroscopic Characterization
While a publicly available, high-resolution spectrum for methoxy-dimethyl-propylsilane is not

readily found, the expected spectroscopic features can be inferred from its structure and data

from analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the propyl

group (a triplet for the terminal CH₃, a multiplet for the internal CH₂, and a triplet for the CH₂

attached to silicon), two singlets for the two methyl groups on silicon, and a singlet for the

methoxy group protons.

¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the carbon

atoms in the propyl group, a signal for the methyl groups on silicon, and a signal for the

methoxy carbon.

FTIR: The infrared spectrum will be characterized by strong Si-O-C stretching vibrations,

typically in the region of 1090-1050 cm⁻¹, and C-H stretching vibrations around 2960-2850

cm⁻¹.[10] The absence of a broad O-H stretching band (around 3300 cm⁻¹) would indicate a

non-hydrolyzed sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://s3.amazonaws.com/gelest/sds/SIP6911.0_GHS+US_English+US.pdf
https://s3.amazonaws.com/gelest/sds/SIP6911.0_GHS+US_English+US.pdf
https://www.benchchem.com/product/b103733?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/5000A_Section1_InfraredAnalysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Methoxy-dimethyl-propylsilane serves as a valuable reagent for creating well-defined,

hydrophobic surfaces due to its controlled, monofunctional reactivity. Its moderate steric profile

also suggests its potential as a silyl ether protecting group with stability intermediate between

the commonly used TMS and TBS ethers. A thorough understanding of its hydrolytic behavior,

coupled with stringent safety precautions, is paramount for its successful and safe application

in the laboratory. This guide provides a foundational understanding to empower researchers in

leveraging the unique properties of this versatile organosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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